2-Amino-5-[(4-fluorophenyl)methyl]-5-phenyl-4,5-dihydro-1H-imidazol-4-one

• IUPAC Name: 2-amino-4-[(4-fluorophenyl)methyl]-4-phenyl-1H-imidazol-5-one
• InChI: InChI=1S/C16H14FN3O/c17-13-8-6-11(7-9-13)10-16(12-4-2-1-3-5-12)14(21)19-15(18)20-16/h1-9H,10H2,(H3,18,19,20,21)
• InChI Key: CCBTZOUFHDBNJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C(=O)NC(=N2)N)CC3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3O
• Molecular Weight: 283.30 g/mol

Description

The compound “2-Amino-5-[(4-fluorophenyl)methyl]-5-phenyl-4,5-dihydro-1H-imidazol-4-one” is also known as CRL-40,940, flmodafinil, bisfluoromodafinil, and lauflumide. It is a eugeroic and a weak dopamine reuptake inhibitor. Its inventors claim that it is more effective than modafinil and adrafinil, with fewer side effects.

Molecular Structure Analysis

The molecular structure of this compound includes a 4,5-dihydro-1H-imidazol-4-one ring substituted with a phenyl group and a 4-fluorophenylmethyl group. The exact 3D structure is not provided in the available resources.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 309.33 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources.

Mechanism of Action

Target of Action

The primary target of this compound, also known as CRL-40,940 or flmodafinil , is the dopamine transporter . This transporter plays a crucial role in the regulation of dopamine levels in the brain, which is associated with mood, attention, and movement .

Mode of Action

Flmodafinil acts as a weak dopamine reuptake inhibitor This increased dopamine availability enhances neurotransmission, leading to improved alertness and cognitive performance .

Biochemical Pathways

For instance, increased dopamine levels can enhance the activity of the reward system in the brain, potentially leading to improved mood and motivation .

Pharmacokinetics

It’s believed to have a similar pharmacokinetic profile to modafinil, a related compound . Modafinil is well-absorbed after oral administration and has a long half-life, suggesting that flmodafinil may have similar characteristics .

Result of Action

The increased dopamine availability resulting from flmodafinil’s action can lead to several molecular and cellular effects. These include enhanced alertness, improved cognitive performance, and potentially improved mood . .

Action Environment

Environmental factors can influence the action, efficacy, and stability of flmodafinil. For instance, factors such as diet, sleep patterns, and overall health status can affect how an individual responds to the compound . Additionally, the compound’s stability could be influenced by storage conditions, such as temperature and humidity .

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a target organ.